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Compound of Interest

Compound Name: Cytoglobosin C

Cat. No.: B15570678 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cytoglobosin C is a cytochalasan-class mycotoxin produced by fungi of the

genus Chaetomium. It is a valuable compound for research, particularly in studies related to its

anti-tuberculosis activity[1]. Proper preparation of stock solutions is critical for ensuring the

accuracy, reproducibility, and reliability of experimental results. Dimethyl sulfoxide (DMSO) is a

common polar aprotic solvent used for dissolving a wide range of organic compounds,

including Cytoglobosin C, for use in cell-based assays and other biological experiments[2][3].

This document provides a detailed protocol for the preparation, storage, and handling of

Cytoglobosin C stock solutions in DMSO for laboratory use.

Physicochemical and Storage Data
All quantitative data for Cytoglobosin C is summarized in the table below for easy reference.
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Property Value Citations

CAS Number 50645-76-6 [4]

Molecular Formula C₃₂H₃₆N₂O₅ [4]

Molecular Weight
528.64 g/mol (also cited as

528.7 g/mol )
[1][4]

Appearance White powder [5]

Solvent DMSO (Dimethyl Sulfoxide)

Storage (Solid Powder)
Store at -20°C for up to 3

years.
[6]

Storage (DMSO Solution)

Aliquot and store at -20°C for

up to one month or -80°C for

up to one year.

[6][7]

Experimental Protocols
Materials and Equipment

Cytoglobosin C powder

Anhydrous or ACS Grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions
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Always handle Cytoglobosin C and DMSO in a well-ventilated area or a chemical fume

hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid skin and

eye contact.

DMSO is an excellent solvent and can facilitate the absorption of other chemicals through

the skin[2]. Exercise caution when handling DMSO solutions.

Consult the Safety Data Sheet (SDS) for Cytoglobosin C and DMSO before handling.

Protocol for Preparing a 10 mM Cytoglobosin C Stock
Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many laboratory applications. Adjust calculations as needed for different

desired concentrations.

Calculation: To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Molecular Weight ( g/mol ) × Volume (mL)

Example Calculation for 1 mL of 10 mM Stock:

Mass (mg) = 10 mM × 528.64 g/mol × 0.001 L Mass (mg) = 5.2864 mg

Step-by-Step Procedure:
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Weighing the Compound:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh approximately 5.29 mg of Cytoglobosin C powder directly into the tube.

Record the exact weight.

Adding the Solvent:

Based on the actual weight recorded, calculate the precise volume of DMSO needed to

achieve a 10 mM concentration.

Volume (µL) = [Mass (mg) / 528.64 ( g/mol )] × 100,000

Dissolution:

Add the calculated volume of DMSO to the microcentrifuge tube containing the

Cytoglobosin C powder.

Close the cap tightly and vortex the solution for 1-2 minutes, or until the powder is

completely dissolved. Visually inspect the solution against a light source to ensure there

are no visible particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile cryovials or

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration (10 mM), date of

preparation, and your initials.
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Store the aliquots in a freezer at -20°C for short-term use (up to one month) or at -80°C for

long-term storage (up to one year)[6][7].

Usage Guidelines
When ready to use, remove a single aliquot from the freezer.

Allow the vial to warm to room temperature for at least 60 minutes before opening to prevent

condensation from forming inside the tube, which could affect the concentration[7].

Briefly centrifuge the tube to collect the solution at the bottom.

Dilute the stock solution to the desired final concentration in your experimental medium. Note

that the final concentration of DMSO in the culture medium should typically be kept below

0.5% to avoid solvent-induced cellular toxicity.

Visualizations
Workflow for Stock Solution Preparation
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Cytoglobosin C Stock Solution Workflow

1. Weigh Cytoglobosin C

2. Add Calculated
Volume of DMSO

3. Vortex Until
Fully Dissolved

4. Aliquot into
Single-Use Vials

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Cytoglobosin C stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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